N-(2-methoxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide

• IUPAC Name: N-(2-methoxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C23H30N2O2/c1-24(15-16-27-3)22(26)23(17-20-11-7-8-12-21(20)18-23)25(2)14-13-19-9-5-4-6-10-19/h4-12H,13-18H2,1-3H3
• InChI Key: FDNVEFDJKOFGQU-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)C(=O)C1(CC2=CC=CC=C2C1)N(C)CCC3=CC=CC=C3
• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol

Description

N-(2-methoxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide is a chemical compound that belongs to the class of indanecarboxamides. It is also known as MEAI or N-methyl-MEAI. This compound has been studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide involves the inhibition of the reuptake of dopamine and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which can have various effects on behavior and mood.
Biochemical and Physiological Effects
N-(2-methoxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide has been shown to have various biochemical and physiological effects. It has been found to increase locomotor activity in rats, which suggests a potential stimulant effect. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide in lab experiments is its high affinity for the dopamine transporter and the serotonin transporter. This makes it a useful tool for studying the role of these neurotransmitters in behavior and mood. However, one limitation is that it has not been extensively studied in humans, so its effects in humans are not well understood.

Future Directions

There are several future directions for research on N-(2-methoxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide. One direction is to study its potential use in the treatment of psychiatric disorders such as depression and addiction. Another direction is to investigate its effects on other neurotransmitter systems, such as the norepinephrine and histamine systems. Additionally, further research is needed to understand its potential side effects and toxicity in humans.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide involves the reaction of 2-indanecarboxylic acid with N-methyl-N-(2-methoxyethyl)amine in the presence of a coupling reagent such as EDCI or HATU. The resulting intermediate is then reacted with 2-phenylethylamine and methyl iodide to produce the final product.

Scientific Research Applications

N-(2-methoxyethyl)-N-methyl-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the dopamine transporter and the serotonin transporter, which are important targets for the treatment of psychiatric disorders such as depression and addiction.